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Compound of Interest

Compound Name: 2-Iodo-1-methoxypropane

CAS No.: 22461-49-0

Cat. No.: B1524040

Get Quote

Introduction & Chemical Profile
2-Iodo-1-methoxypropane (CAS: 22461-49-0) is a highly reactive alkylating agent frequently

utilized in advanced drug development and organic synthesis. Because the iodide ion is an

exceptional leaving group, this compound is highly valued for facilitating complex nucleophilic

substitution and carbon-carbon bond formation reactions[1]. For instance, it is a critical reagent

in the enantioconvergent nucleophilic substitution required for the asymmetric synthesis of

complex molecules like the herbicide (S)-metolachlor[2].

However, the same electrophilic reactivity that makes 2-Iodo-1-methoxypropane synthetically

useful also renders it a potent biological hazard. Alkyl iodides can indiscriminately alkylate

nucleophilic sites on human proteins and DNA. Establishing a rigorous, self-validating safety

protocol is essential for any laboratory handling this reagent to ensure both scientific integrity

and operator safety.

Hazard Assessment & Mechanistic Causality
Understanding the why behind a chemical's hazard profile is the first step in effective risk

mitigation.
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Photolytic Degradation: The carbon-iodine (C-I) bond is relatively weak compared to other

halogens. Upon exposure to ultraviolet or ambient light, the bond undergoes homolytic

cleavage, liberating iodine radicals that rapidly dimerize into molecular iodine (I₂). This

degradation not only lowers the reagent's purity (often turning the liquid a dark brown or

purple) but also increases its toxicity profile[3].

Toxicological Profile: Inhalation of alkyl iodide vapors can cause severe bronchial irritation,

central nervous system depression, and potential liver or kidney damage upon prolonged

exposure[4]. Dermal contact leads to rapid defatting of the skin, severe irritation, and

systemic absorption of the alkylating agent[1][4].

Reactivity Hazards: It must be strictly segregated from strong oxidizing agents and strong

bases to prevent highly exothermic reactions[1].

Quantitative Hazard & Storage Data
Parameter

Specification /
Recommendation

Causality / Rationale

Storage Temperature 2°C to 8°C (Refrigerated)

Minimizes thermal degradation

and suppresses vapor

pressure.

Light Sensitivity Store in amber vials

Prevents UV-induced

homolytic cleavage of the C-I

bond[1].

Stabilization Copper wire or Silver foil

Scavenges free iodine radicals

to prevent runaway

degradation[3].

Ventilation Requirement
> 100 linear feet per minute

(fpm)

Ensures vapor containment

within the chemical fume hood.

Personal Protective Equipment (PPE) Matrix
Standard laboratory attire is insufficient for handling reactive alkyl iodides. The following self-

validating PPE matrix must be strictly adhered to[1][5].
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Protection Zone
Required
Equipment

Material
Specification

Operational
Causality

Ocular/Face
Safety Goggles &

Face Shield
Polycarbonate

Protects against

micro-splashes during

pressurized syringe

transfers[5].

Dermal (Hands) Heavy-duty Gloves
Nitrile (Double-gloved)

or Viton

Standard latex offers

zero resistance to

halogenated organics.

Viton is required for

prolonged exposure or

spill cleanup[6].

Respiratory
Fume Hood /

Respirator

NIOSH-approved

organic vapor

cartridge

Required only if fume

hood ventilation fails

or during large spill

response outside

containment[5][6].

Body Lab Coat & Footwear

Flame-retardant

cotton, closed-toe

shoes

Prevents dermal

absorption from

accidental spills;

synthetic fabrics may

melt into the skin if

secondary ignition

occurs[7].

Operational Workflow: Nucleophilic Substitution
Setup
Do not merely execute steps; verify them. This protocol integrates self-validating checkpoints to

ensure absolute safety during the transfer and reaction of 2-Iodo-1-methoxypropane.

Step 1: Pre-Operation Verification

Action: Check the fume hood monitor.
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Validation: Ensure the flow rate reads >100 fpm. If the alarm sounds or the flow is

inadequate, immediately cap all reagents and abort the procedure.

Step 2: Inert Atmosphere Preparation

Action: Purge the reaction vessel and the reagent vial with dry Argon or Nitrogen.

Causality: Alkyl iodides are sensitive to oxidative degradation. An inert atmosphere prevents

the formation of reactive peroxides and preserves the integrity of the C-I bond.

Step 3: Reagent Transfer

Action: Use a gas-tight glass syringe equipped with a non-coring needle. Never pour 2-Iodo-
1-methoxypropane directly from the bottle.

Validation: Draw a slight excess of the reagent, invert the syringe, and expel any argon

bubbles back into the reagent vial before transferring to the reaction flask.

Step 4: Controlled Addition

Action: Add the 2-Iodo-1-methoxypropane dropwise to the nucleophile solution at the

specified temperature (often 0°C to room temperature).

Causality: Nucleophilic substitutions with highly active alkylating agents can be highly

exothermic. Dropwise addition prevents thermal runaway.

Step 5: Immediate Decontamination

Action: Immediately rinse the syringe with a compatible organic solvent (e.g., acetone)

directly into a designated "Halogenated Organic Waste" container.

Spill Response and Containment Logistics
In the event of a breach, immediate and calculated action is required. Do not use water to

clean up alkyl iodide spills, as it is ineffective for non-soluble organic compounds and risks

spreading the contamination into drainage systems[6].

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1524040/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-2-iodo-1-methoxypropane
https://www.benchchem.com/product/b1524040/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-2-iodo-1-methoxypropane
https://www.benchchem.com/product/b1524040/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-2-iodo-1-methoxypropane
http://www.chemistry.sc.chula.ac.th/safety/safetymanual_Eng_Aug13.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1524040?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Detected:
2-Iodo-1-methoxypropane

Assess Volume & Location

Small Spill (< 50 mL)
Inside Fume Hood

 Minor

Large Spill (> 50 mL)
Outside Fume Hood

 Major

Don Heavy Nitrile Gloves
& Face Shield

Evacuate Lab &
Isolate Area

Apply Inert Absorbent
(e.g., Vermiculite)

Collect in Sealed
Halogenated Waste Container

Notify EHS / Safety Officer
for Hazmat Response

Click to download full resolution via product page

Figure 1. Decision matrix and operational workflow for alkyl iodide spill containment.

Step-by-Step Spill Cleanup (Small Spills < 50 mL)
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Isolate: Lower the fume hood sash to maximize exhaust velocity over the spill area.

Protect: Upgrade PPE to heavy-duty Viton or double-nitrile gloves[6].

Absorb: Cover the liquid completely with an inert absorbent material such as vermiculite or

commercial chemical-adsorbent spill pillows[6].

Collect: Use a non-sparking plastic scoop to transfer the saturated absorbent into a sealable

hazardous waste bag or rigid container.

Decontaminate: Wipe down the fume hood surface with a mild detergent solution, followed

by an acetone wipe, disposing of all rags in the hazardous waste container.

Waste Disposal & Environmental Logistics
Improper disposal of halogenated organics poses severe environmental and regulatory risks.

Segregation: 2-Iodo-1-methoxypropane waste must be strictly segregated into containers

labeled "Halogenated Organic Waste". Never mix halogenated waste with non-halogenated

solvents, strong oxidizers, or aqueous waste streams[6].

Drain Disposal Prohibition: Under no circumstances should this chemical or its solutions be

flushed down the drain. It is toxic to aquatic life and will persist in environmental water

systems[5][6].

Final Destruction: The only acceptable method for the final disposal of alkyl iodides is high-

temperature incineration by a licensed hazardous waste management facility, equipped with

scrubbers to neutralize the resulting hydrogen iodide (HI) gas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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